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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The increasing demand for sustainable and environmentally friendly chemical processes has

driven the search for green solvent alternatives. Dibutoxymethane (DBM), also known as

butylal, has emerged as a promising candidate, offering a combination of effective solvency,

low toxicity, and favorable environmental properties. This technical guide provides a

comprehensive overview of dibutoxymethane, including its chemical and physical properties,

synthesis protocols, applications, and a comparative analysis with traditional solvents.

Introduction to Dibutoxymethane
Dibutoxymethane (CAS No. 2568-90-3) is an acetal that is gaining significant attention as a

viable green solvent.[1] It is a colorless liquid with a mild, fruity odor and is characterized by its

two butyl groups attached to a central methylene group via ether linkages.[1][2] This structure

contributes to its desirable solvent properties, allowing it to dissolve a wide range of organic

compounds.[1] Unlike many conventional solvents, dibutoxymethane is halogen-free, which is

a significant advantage in terms of environmental impact and safety.[2][3] It is considered to

have low toxicity and is biodegradable, making it a more sustainable choice for various

industrial and research applications.[1][4]

Physicochemical Properties
A clear understanding of the physicochemical properties of a solvent is crucial for its effective

application. The key properties of dibutoxymethane are summarized in the table below.
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Property Value Reference

Molecular Formula C9H20O2 [5]

Molecular Weight 160.25 g/mol [5]

Appearance Colorless liquid [1]

Boiling Point 179.2 - 181 °C [2][6][7]

Melting Point -58.1 °C [8]

Density 0.835 - 0.87 g/cm³ at 20°C [1][7]

Flash Point 60 - 62 °C (Closed Cup) [7][8]

Water Solubility
222.5 - 304.9 mg/L at 20-25 °C

(Insoluble)
[6][8][9]

Vapor Pressure <15 - 1.289 mmHg at 20-25 °C [6][7]

Refractive Index (nD) 1.406 [2]

Dynamic Viscosity 1.056 - 1.083 mPa·s at 20°C [9]

logP (o/w) 2.706 - 2.77 [6][9]

Synthesis of Dibutoxymethane
Dibutoxymethane is typically synthesized through the acid-catalyzed condensation of n-

butanol with a formaldehyde source, such as paraformaldehyde or an aqueous formaldehyde

solution.[1] Several methods have been developed to optimize the yield and purity of the final

product.

Experimental Protocol: Synthesis via Acid-Catalyzed
Condensation
This protocol describes a common laboratory-scale synthesis of dibutoxymethane.

Materials:

Paraformaldehyde
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n-Butanol

Anhydrous ferric chloride (FeCl3) or Sulfuric acid (H2SO4) as a catalyst[1][3]

10% aqueous sodium carbonate (Na2CO3) solution

20% hydrogen peroxide (H2O2) solution

Sodium metal (for drying)

Deionized water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask, combine paraformaldehyde (0.5 mole), n-butanol (1.0 mole), and a

catalytic amount of anhydrous ferric chloride (2.0 gm) or sulfuric acid.[1][3]

Heat the mixture to reflux and maintain for 10 hours.[3]

After cooling, a lower layer of 3-4 ml may form; this should be discarded.[3]

To neutralize the acid catalyst and remove ferric ions, add 50 ml of a 10% aqueous sodium

carbonate solution. The ferric chloride will precipitate as ferric hydroxide.[3]

To remove any unreacted aldehyde, the product is washed with a mixture of 40 ml of 20%

hydrogen peroxide and 5 ml of 10% sodium carbonate solution at 45°C.[3]
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Wash the organic layer with water.

Dry the product over excess sodium metal.[3]

Purify the dibutoxymethane by distillation. The expected yield is approximately 78%.[3]

A patented method also describes a continuous process where formaldehyde or its derivatives

are mixed with an alcohol like butanol, pre-heated, and then subjected to acid catalysis in a

reactor. The vaporized products are then rectified to yield high-purity dibutoxymethane.[1][10]

Modern industrial processes often aim to eliminate the use of co-solvents for water removal by

leveraging the heterogeneous azeotrope of butanol and water, which simplifies purification and

reduces waste.[1][11]

Synthesis Pathway Diagram

n-Butanol
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Caption: Synthesis of Dibutoxymethane via Acid-Catalyzed Condensation.

Applications of Dibutoxymethane as a Green
Solvent
Dibutoxymethane's favorable properties make it a versatile solvent for a range of applications,

positioning it as a viable replacement for more hazardous traditional solvents.
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Industrial Cleaning and Degreasing
Dibutoxymethane is an effective and environmentally friendly substitute for solvents like

perchloroethylene and d-limonene in industrial cleaning and degreasing applications.[12] Its

ability to dissolve both oils and greases makes it suitable for metal cleaning and in formulated

cleaning products.[7]

Coatings, Adhesives, and Inks
As a solvent in coatings, adhesives, and inks, dibutoxymethane can replace more toxic and

volatile organic compounds (VOCs).[7][12] Its moderate evaporation rate and good solvency

for resins and polymers make it a suitable component in these formulations.

Polymer Analysis
Dibutoxymethane has been successfully used as a solvent for the analysis of polymers, such

as low-density polyethylene (LDPE), using techniques like Gel Permeation Chromatography

(GPC).[3][13][14] It serves as a less toxic alternative to halogenated solvents like 1,2,4-

trichlorobenzene (TCB) traditionally used for these high-temperature analyses.[15]

Chemical Synthesis
In organic synthesis, dibutoxymethane can be used as a reaction medium.[12] It can also

serve as a reactant, for example, in the preparation of butoxymethyltriphenylphosphonium

iodide, a key intermediate for carbon homologation reactions.[3][13][14]

Other Applications
Dibutoxymethane also finds use in:

Cosmetics: As a cleansing agent and solvent.[2][6]

Fuel Additive: To reduce soot and nitrogen oxide emissions from diesel fuel.[1][2]

Extraction: As a solvent for extracting organic compounds.[4]

Comparative Analysis with Traditional Solvents
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The "green" credentials of dibutoxymethane are best understood when compared to

traditional, often hazardous, solvents.

Property
Dibutoxymeth
ane

Toluene
Dichlorometha
ne (DCM)

Perchloroethyl
ene (PERC)

Molecular

Formula
C9H20O2 C7H8 CH2Cl2 C2Cl4

Boiling Point (°C) 179.2 - 181 111 39.6 121

Flash Point (°C) 60 - 62 4 N/A N/A

Toxicity Low

High

(Neurotoxin,

reproductive

hazard)

High

(Carcinogen)

High (Probable

carcinogen)

Environmental

Impact

Biodegradable,

Halogen-free

Volatile Organic

Compound

(VOC)

Ozone-depleting

potential, VOC

Persistent,

groundwater

contaminant

GHS Hazard

Statements

H226

(Flammable),

H315 (Skin Irrit.),

H412 (Harmful to

aquatic life)[2][5]

H225 (Highly

flammable),

H304 (May be

fatal if

swallowed),

H315 (Skin irrit.),

H336

(Drowsiness),

H361d

(Suspected of

damaging

unborn child),

H373 (Organ

damage)

H315 (Skin irrit.),

H319 (Eye irrit.),

H335 (Resp.

irrit.), H351

(Suspected of

causing cancer),

H373 (Organ

damage)

H315 (Skin irrit.),

H317 (Allergic

skin reaction),

H319 (Eye irrit.),

H336

(Drowsiness),

H351 (Suspected

of causing

cancer), H411

(Toxic to aquatic

life)

Safety and Handling
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While dibutoxymethane is considered to have low toxicity, appropriate safety precautions

should always be taken.[1]

GHS Classification: Dibutoxymethane is classified as a flammable liquid and vapor (H226),

causes skin irritation (H315), and is harmful to aquatic life with long-lasting effects (H412).[2]

[5]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

safety glasses.[9]

Handling: Keep away from heat, sparks, and open flames. Use in a well-ventilated area.

Storage: Store in a tightly closed container in a cool, well-ventilated place.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Toxicological Data
Route of Exposure Species Value Reference

Oral LD50 Rabbit 6,873 mg/kg [9]

Dermal LD50 Rat > 2,000 mg/kg [9]

Conclusion
Dibutoxymethane presents a compelling case as a green solvent alternative. Its favorable

combination of effective solvency, low toxicity, biodegradability, and a halogen-free structure

makes it a suitable replacement for many hazardous traditional solvents across a wide range of

applications. As the chemical industry continues to prioritize sustainability and safety, the

adoption of greener solvents like dibutoxymethane will be crucial in developing more

environmentally responsible processes. Further research into expanding its applications and

optimizing its production will undoubtedly solidify its role in a more sustainable chemical future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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